4-[(4-fluorophenyl)sulfonyl]-3-propyl-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-3-propyl-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C17H17FN2O3S/c1-2-5-16-17(21)19-14-6-3-4-7-15(14)20(16)24(22,23)13-10-8-12(18)9-11-13/h3-4,6-11,16H,2,5H2,1H3,(H,19,21)
• InChI Key: CQFRMZCDILPLOY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(=O)NC2=CC=CC=C2N1S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

4-[(4-fluorophenyl)sulfonyl]-3-propyl-3,4-dihydro-2(1H)-quinoxalinone is a chemical compound that belongs to the class of quinoxalinone derivatives. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Novel Therapeutic Agents

Research into quinolinones and sulfonamides has revealed their potential as building blocks for the development of antitumor agents. These compounds have been synthesized and shown to exhibit selective inhibition of cancer cell lines, particularly in colon and renal origins, highlighting the quinol pharmacophore's importance in antitumor activity (McCarroll et al., 2007). Additionally, quinolinones have been synthesized and evaluated for their anti-inflammatory and COX-2 inhibitory activity, demonstrating their potential in developing new anti-inflammatory drugs (Singh et al., 2004).

Fuel-Cell Applications

The synthesis and properties of sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups have been explored for fuel-cell applications. These materials exhibit high proton conductivity and mechanical properties, making them promising for fuel-cell membranes (Bae et al., 2009).

Sensor Development

A novel organic fluorophore, di-4-(2-quinolinylhydrazinyl)diphenyl sulfone (QDPS), was developed for detecting Ag-ion and pH changes. This compound exhibits a reversible ratiometric UV and fluorescence chemosensor capability with an unexpected tunable aggregation-induced emission enhancement effect, making it a unique probe for Ag-ion detection and pH sensing (Gong et al., 2018).

Materials Science

The development of comb-shaped sulfonated poly(arylene ether sulfone) copolymers showcases the advancement in materials science, particularly for polyelectrolyte membrane materials in fuel cells. These materials demonstrate high proton conductivity and are characterized by their unique structural properties (Kim et al., 2008).

Antibacterial Activity

Research into the synthesis of quinoxaline sulfonamides has highlighted their antibacterial activity against various bacteria, including Staphylococcus spp. and Escherichia coli. This indicates the potential of such compounds in developing new antibacterial agents (Alavi et al., 2017).